N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea

• IUPAC Name: 1-cyclopentyl-3-(4-methylpiperazin-1-yl)thiourea
• InChI: InChI=1S/C11H22N4S/c1-14-6-8-15(9-7-14)13-11(16)12-10-4-2-3-5-10/h10H,2-9H2,1H3,(H2,12,13,16)
• InChI Key: TWGSFUFHHSLJTN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=S)NC2CCCC2
• Molecular Formula: C11H22N4S
• Molecular Weight: 242.39 g/mol

Description

N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea (CPMP) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPMP is a thiourea derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea is not fully understood, but it has been suggested that it may inhibit the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many cancer cells. N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea has also been shown to inhibit the activity of the enzyme monoamine oxidase B (MAO-B), which is involved in the metabolism of dopamine in the brain.
Biochemical and Physiological Effects
N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea has also been shown to increase the levels of dopamine in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea in lab experiments is its potential therapeutic applications in cancer treatment and neuroprotection. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea. One direction is to further investigate its mechanism of action, particularly its inhibition of CAIX and MAO-B. Another direction is to study its potential use in combination with other drugs for cancer treatment. Additionally, further research is needed to fully understand its potential neuroprotective effects and its use in the treatment of Parkinson's disease.

Synthesis Methods

N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea can be synthesized through various methods, including the reaction of cyclopentyl isothiocyanate with 4-methyl-1-piperazine in the presence of a base. Another method involves the reaction of cyclopentanone with thiosemicarbazide, followed by the reaction with methyl iodide and piperazine. The synthesis of N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea has also been achieved through microwave irradiation and other methods.

Scientific Research Applications

N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have antitumor activity against various cancer cell lines, including breast, ovarian, and prostate cancer. N-cyclopentyl-N'-(4-methyl-1-piperazinyl)thiourea has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to have neuroprotective effects in animal models.